Cas no 1173704-79-4 (3-(2-cyano-1-hydroxyethyl)benzonitrile)

• Product Name: 3-(2-cyano-1-hydroxyethyl)benzonitrile
• CAS No: 1173704-79-4
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 6380740
• PubChem ID: 44220599
• Update Time: 2025-06-09

3-(2-cyano-1-hydroxyethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyano-1-hydroxyethyl)benzonitrile
• 3-Cyano-β-hydroxybenzenepropanenitrile
• EN300-1843406
• 1173704-79-4

• Inchi： 1S/C10H8N2O/c11-5-4-10(13)9-3-1-2-8(6-9)7-12/h1-3,6,10,13H,4H2
• InChI Key： UNPSRCOZRRZCAK-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1)C#N)(O)CC#N

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-(2-cyano-1-hydroxyethyl)benzonitrile

Professional Introduction to 3-(2-cyano-1-hydroxyethyl)benzonitrile (CAS No. 1173704-79-4)

3-(2-cyano-1-hydroxyethyl)benzonitrile, with the chemical formula C₈H₆N₂O, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1173704-79-4, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both cyano and hydroxyethyl groups in its molecular structure makes it a versatile intermediate for synthesizing various bioactive molecules.

The synthesis of 3-(2-cyano-1-hydroxyethyl)benzonitrile involves a series of well-defined chemical reactions that highlight its importance in organic chemistry. The benzonitrile core provides a stable aromatic backbone, while the cyano group introduces reactivity that can be leveraged in further functionalization. The hydroxyethyl side chain adds another layer of complexity, enabling the formation of hydrogen bonds and other interactions that are crucial for biological activity.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing benzonitrile moieties. The cyano group, in particular, has been shown to enhance binding affinity to biological targets, making it a valuable feature in drug design. Research has demonstrated that benzonitrile derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects.

One of the most promising applications of 3-(2-cyano-1-hydroxyethyl)benzonitrile is in the development of novel therapeutic agents. Studies have shown that this compound can serve as a precursor for synthesizing small molecules that interact with specific enzymes and receptors involved in disease pathways. For instance, researchers have explored its potential in targeting kinases and other enzymes implicated in cancer progression. The hydroxyethyl group allows for further modifications, enabling the creation of prodrugs or analogs with enhanced solubility and bioavailability.

The role of nitrile groups in medicinal chemistry cannot be overstated. They are known for their ability to participate in various chemical transformations, including hydrolysis and reduction, which can be harnessed to develop multifunctional drugs. In the case of 3-(2-cyano-1-hydroxyethyl)benzonitrile, the cyano group can be selectively modified to introduce other functional groups, such as amines or carboxylic acids, which are essential for achieving desired pharmacological effects.

Recent advancements in computational chemistry have also contributed to the understanding of how 3-(2-cyano-1-hydroxyethyl)benzonitrile interacts with biological targets. Molecular modeling studies have revealed that the compound can bind to specific pockets on proteins, modulating their activity. These insights have guided the design of more potent and selective derivatives. For example, researchers have used computational methods to optimize the placement of the hydroxyethyl group for better interaction with target enzymes.

The pharmaceutical industry has taken notice of these findings and is actively investigating 3-(2-cyano-1-hydroxyethyl)benzonitrile as a lead compound for drug discovery programs. Several companies have initiated clinical trials to evaluate its efficacy and safety in treating various conditions. The compound's unique structural features make it an attractive candidate for developing treatments against both acute and chronic diseases.

In addition to its therapeutic potential, 3-(2-cyano-1-hydroxyethyl)benzonitrile has shown promise in agricultural research. Its derivatives have been tested as intermediates for synthesizing pesticides and herbicides due to their ability to disrupt metabolic pathways in pests. This dual application highlights the versatility of this compound and underscores its importance across multiple scientific disciplines.

The future of research on 3-(2-cyano-1-hydroxyethyl)benzonitrile looks promising, with ongoing studies focusing on improving synthetic methodologies and exploring new biological activities. Innovations in green chemistry are also being integrated into its production process to ensure sustainability and reduce environmental impact. As our understanding of its properties grows, so does its potential to contribute to advancements in medicine and agriculture.

In conclusion, 3-(2-cyano-1-hydroxyethyl)benzonitrile (CAS No. 1173704-79-4) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structure and reactivity make it a valuable tool for developing new drugs and agrochemicals. With continued investigation and innovation, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine and agriculture today.